Cas no 111454-68-3 (5-Bromo-2,3-dimethylpyrazine)

5-Bromo-2,3-dimethylpyrazine structure
5-Bromo-2,3-dimethylpyrazine structure
Product Name:5-Bromo-2,3-dimethylpyrazine
CAS No:111454-68-3
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD12404946
CID:1038592
PubChem ID:53411135
Update Time:2025-04-20

5-Bromo-2,3-dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2,3-dimethylpyrazine
    • 2-BROMO-5,6-DIMETHYLPYRAZINE
    • 5-Brom-2,3-dimethyl-pyrazin
    • 5-bromo-2,3-dimethyl-pyrazine
    • AK100474
    • ANW-70207
    • CTK8C3525
    • KB-244890
    • 5-BroMO-2.3-diMethyIpyrazine
    • Pyrazine, 5-bromo-2,3-dimethyl-
    • 2066AA
    • ST24023884
    • EN300-132920
    • MFCD12404946
    • A894740
    • SCHEMBL11985907
    • Y10500
    • CS-0061385
    • 111454-68-3
    • DS-3534
    • DB-253354
    • DTXSID00696442
    • AKOS016002784
    • Z1416194403
    • SY116293
    • DTXCID00647191
    • MDL： MFCD12404946
    • Inchi： 1S/C6H7BrN2/c1-4-5(2)9-6(7)3-8-4/h3H,1-2H3
    • InChI Key： LACACUPDGFABKK-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(C)C(C)=N1

Computed Properties

  • Exact Mass: 185.97931
  • Monoisotopic Mass: 185.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 1.6

Experimental Properties

  • PSA: 25.78

5-Bromo-2,3-dimethylpyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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 111454-68-3 97%
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ChemScence
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 111454-68-3 97.45%
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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Chemenu
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Chemenu
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Chemenu
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 111454-68-3 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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5-Bromo-2,3-dimethylpyrazine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:111454-68-3)5-Bromo-2,3-dimethylpyrazine
Order Number:A894740
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:48
Price ($):909.0/215.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:111454-68-3)5-Bromo-2,3-dimethylpyrazine
A894740
Purity:99%/99%
Quantity:5g/1g
Price ($):909.0/215.0
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